Direct oxidative coupling of N-acyl pyrroles with alkenes by ruthenium(ii)-catalyzed regioselective C2-alkenylation†
Organic & Biomolecular Chemistry Pub Date: 2019-12-11 DOI: 10.1039/C9OB02421B
Abstract
Ruthenium(II)-catalyzed oxidative coupling by C2-alkenylation of N-acyl pyrroles with alkenes has been described. The acyl unit was found to be an effective chelating group for the activation of aryl C–H bonds ortho to the directing group. The alkenylation reaction of benzoyl pyrroles occurred regioselectively at the C2-position of the pyrrole ring, without touching the benzene ring. The reaction provides exclusively monosubstituted pyrroles under the optimized conditions. Disubstituted pyrroles could be obtained using higher loadings of the ruthenium(II)-catalyst and the additives.
Recommended Literature
- [1] Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.
- [2] An apparatus for testing water by measurement of its electrical conductivity
- [3] An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†
- [4] Achieving Efficient Uranium Extraction by In-situ Ultrasonic Texturization of Commercial Fe Powder
- [5] An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†
- [6] An anti-leakage liquid metal thermal interface material
- [7] An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders
- [8] Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†
- [9] An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage
- [10] An automatic determination of thoria in thoria-urania mixtures
Journal Name：Organic & Biomolecular Chemistry
research_products
-
CAS no.: 89640-58-4
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)